2-Fluoro-1-(pyridin-3-yl)ethan-1-ol
Description
2-Fluoro-1-(pyridin-3-yl)ethan-1-ol is a fluorinated ethanol derivative featuring a pyridin-3-yl substituent at the 1-position and a fluorine atom at the 2-position of the ethanol backbone. Its molecular formula is C₇H₇FNO (molecular weight: 140.13 g/mol), as inferred from related compounds in the evidence .
Properties
Molecular Formula |
C7H8FNO |
|---|---|
Molecular Weight |
141.14 g/mol |
IUPAC Name |
2-fluoro-1-pyridin-3-ylethanol |
InChI |
InChI=1S/C7H8FNO/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4H2 |
InChI Key |
JXUKUCPDQHSPJN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)C(CF)O |
Origin of Product |
United States |
Preparation Methods
Reaction Conditions: These would depend on the chosen synthetic route.
Industrial Production: Unfortunately, information on large-scale industrial production methods is limited.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions typical of alcohols and pyridines.
Common Reagents and Conditions:
Major Products: These depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis due to its functional groups.
Biology: May be employed in drug discovery or as a probe in biological studies.
Medicine: Investigated for potential therapeutic applications.
Industry: Limited information on industrial applications.
Mechanism of Action
- The exact mechanism of action is context-dependent, but it likely involves interactions with biological targets (e.g., receptors, enzymes) due to its functional groups.
- Further research is needed to elucidate specific pathways.
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural and synthetic differences between 2-fluoro-1-(pyridin-3-yl)ethan-1-ol and related compounds:
Physicochemical Properties
- NMR Profiles: 1-(Pyridin-3-yl)ethan-1-ol (non-fluorinated analog): Displays methyl hydrogens at δ = 1.46, hydroxyl hydrogen at δ = 4.13, and pyridine aromatic hydrogens at δ = 7.27–8.42 . 2-Fluoro-1-(pyridin-3-yl)ethan-1-ol: The 2-fluoro substituent would deshield adjacent protons, shifting the hydroxyl and methylene signals upfield compared to non-fluorinated analogs.
- Melting Points : Trifluoromethyl analogs (e.g., 2,2,2-trifluoro-1-phenyl-1-(azaindole)ethan-1-ol) exhibit higher melting points (~185–186°C) due to increased molecular rigidity and halogen interactions .
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